Cas no 2305079-65-4 (cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester)

• Product Name: cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
• CAS No: 2305079-65-4
• MF: C₁₃H₂₂FNO₄
• MW: 275.316487789154
• MDL: MFCD31693628
• CID: 4777498
• Update Time: 2025-05-21

cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
• SB35699

• MDL： MFCD31693628
• Inchi： 1S/C13H22FNO4/c1-5-18-11(16)9-6-10(14)8-15(7-9)12(17)19-13(2,3)4/h9-10H,5-8H2,1-4H3/t9-,10+/m0/s1
• InChI Key： XNYADNWONFVCIM-VHSXEESVSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H](C(=O)OCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester

cis-5-Fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester: A Comprehensive Overview

The compound cis-5-fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester (CAS No. 2305079-65-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique piperidine ring structure, which serves as a foundational framework for its diverse chemical properties. The presence of fluorine at the 5-position of the piperidine ring introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the dicarboxylic acid groups at positions 1 and 3 of the piperidine ring are further modified by tert-butyl and ethyl esters, respectively, which enhance its solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and stereoselective synthesis. These techniques allow for the controlled formation of the cis configuration, which is critical for optimizing the compound's pharmacokinetic properties. The tert-butyl ester group at position 1 contributes to the molecule's lipophilicity, while the ethyl ester at position 3 ensures a balance between hydrophilicity and lipophilicity, making it an ideal candidate for drug delivery systems.

One of the most promising applications of this compound lies in its potential as a prodrug in pharmaceutical development. Prodrugs are inactive compounds that are metabolized in vivo to release an active drug. The dicarboxylic acid ester groups in this molecule can be designed to cleave under specific physiological conditions, releasing bioactive intermediates with therapeutic effects. Recent studies have demonstrated that such prodrugs can enhance drug efficacy while minimizing systemic toxicity, making them highly desirable in modern drug design.

In addition to its pharmaceutical applications, this compound exhibits intriguing properties in materials science. The rigid piperidine ring system and the electron-withdrawing effects of the fluorine atom make it a potential candidate for use in advanced materials such as polymers and coatings. Researchers have explored its ability to form stable copolymers with other monomers, resulting in materials with enhanced mechanical strength and thermal stability.

From a structural standpoint, the molecule's geometry plays a pivotal role in its functionality. The cis configuration ensures optimal spatial arrangement of functional groups, which is essential for interactions with biological targets or other molecules in material applications. Computational studies using molecular dynamics simulations have provided insights into the molecule's conformational flexibility and stability under various conditions.

Recent breakthroughs in analytical chemistry have also facilitated a deeper understanding of this compound's properties. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These analyses have revealed that the compound exhibits high stability under standard storage conditions, making it suitable for long-term use in both research and industrial settings.

Moreover, this compound has shown promise in green chemistry initiatives due to its potential for use in environmentally friendly synthetic processes. The utilization of renewable feedstocks and energy-efficient reaction conditions during its synthesis aligns with global efforts to promote sustainable chemical practices.

In conclusion, cis-5-fluoro-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester (CAS No. 2305079-65-4) represents a versatile molecule with multifaceted applications across various scientific domains. Its unique structure, coupled with advancements in synthetic and analytical chemistry, positions it as a valuable asset in both academic research and industrial development.